Cas no 1554043-60-5 (1-Fluoro-1-(2-fluorophenyl)-2-methylpropan-2-amine)

• Product Name: 1-Fluoro-1-(2-fluorophenyl)-2-methylpropan-2-amine
• CAS No: 1554043-60-5
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 5744506
• PubChem ID: 83853539
• Update Time: 2025-05-20

1-Fluoro-1-(2-fluorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1153611
• 1-FLUORO-1-(2-FLUOROPHENYL)-2-METHYLPROPAN-2-AMINE
• 1554043-60-5
• Benzeneethanamine, β,2-difluoro-α,α-dimethyl-
• 1-Fluoro-1-(2-fluorophenyl)-2-methylpropan-2-amine

• Inchi： 1S/C10H13F2N/c1-10(2,13)9(12)7-5-3-4-6-8(7)11/h3-6,9H,13H2,1-2H3
• InChI Key： AHASLMYDUXYDGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1F)C(C)(C)N

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 237.1±25.0 °C(Predicted)
• pka: 8.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-Fluoro-1-(2-fluorophenyl)-2-methylpropan-2-amine

1-Fluoro-1-(2-fluorophenyl)-2-methylpropan-2-amine (CAS No. 1554043-60-5): A Comprehensive Overview

1-Fluoro-1-(2-fluorophenyl)-2-methylpropan-2-amine (CAS No. 1554043-60-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, often referred to as FFMP for brevity, is characterized by its fluoro-substituted phenyl and alkyl groups, which confer it with distinct chemical and pharmacological properties.

The synthesis of FFMP involves a series of well-defined chemical reactions, including fluorination and alkylation steps. The fluoro-substitution on both the phenyl ring and the alkyl chain plays a crucial role in modulating the compound's reactivity and stability. Recent studies have shown that the presence of these fluoro groups can significantly enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In terms of its biological activity, FFMP has been extensively studied for its potential as a ligand for various receptors, particularly in the central nervous system (CNS). Research has indicated that FFMP exhibits high affinity for serotonin (5-HT) receptors, specifically the 5-HT_2A subtype. This binding profile suggests that FFMP could have therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety.

A recent study published in the Journal of Medicinal Chemistry explored the pharmacological effects of FFMP in animal models. The results demonstrated that administration of FFMP led to significant improvements in behavioral tests designed to assess anxiety-like behaviors and depressive symptoms. These findings provide strong evidence for the potential of FFMP as a novel therapeutic agent in psychiatric disorders.

Beyond its potential as a therapeutic agent, FFMP has also been investigated for its use as a research tool. Its high selectivity for specific receptor subtypes makes it valuable for probing the functional roles of these receptors in various physiological processes. For instance, studies have utilized FFMP to investigate the role of 5-HT_2A receptors in neuroplasticity and cognitive function.

The safety profile of FFMP is another critical aspect that has been thoroughly evaluated. Preclinical toxicity studies have shown that FFMP exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of FFMP as a safe and effective drug candidate.

In conclusion, 1-Fluoro-1-(2-fluorophenyl)-2-methylpropan-2-amine (CAS No. 1554043-60-5), or FFMP, is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, FFMP is poised to play a significant role in advancing our understanding and treatment of various neurological and psychiatric disorders.